(2E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile

• IUPAC Name: (E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H13BrFNO2/c1-21-16-9-17(22-2)14(18)8-11(16)7-12(10-20)13-5-3-4-6-15(13)19/h3-9H,1-2H3/b12-7-
• InChI Key: LMIPIJSAYWVEBR-GHXNOFRVSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=C(C#N)C2=CC=CC=C2F)Br)OC
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C(/C#N)\C2=CC=CC=C2F)Br)OC
• Molecular Formula: C17H13BrFNO2
• Molecular Weight: 362.2 g/mol

Description

(2E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile is an organic compound that belongs to the class of nitriles This compound features a conjugated system with a nitrile group, a brominated aromatic ring, and a fluorinated aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile typically involves a multi-step process:

Bromination: The starting material, 2,4-dimethoxyphenyl, is brominated using bromine or a brominating agent like N-bromosuccinimide (NBS) under controlled conditions to introduce the bromine atom at the desired position.

Formation of the Enone: The brominated intermediate is then subjected to a reaction with 2-fluorobenzaldehyde in the presence of a base such as potassium carbonate (K2CO3) to form the enone intermediate.

Nitrile Formation: The enone intermediate undergoes a reaction with a suitable nitrile source, such as sodium cyanide (NaCN) or trimethylsilyl cyanide (TMSCN), to introduce the nitrile group, resulting in the final product.

Industrial Production Methods

Industrial production of such compounds may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can convert the nitrile group to an amine.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions with reagents like sodium methoxide (NaOMe) or potassium thiocyanate (KSCN).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: NaOMe in methanol or KSCN in acetone.

Major Products Formed

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Corresponding amines.

Substitution: Compounds with substituted functional groups at the bromine position.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Biological Activity: Investigated for potential biological activities such as antimicrobial, anticancer, or anti-inflammatory properties.

Medicine

Drug Development: Explored as a scaffold for the development of new pharmaceuticals.

Industry

Materials Science:

Mechanism of Action

The mechanism of action of (2E)-3-(5-bromo-2,4-dimethoxyphenyl)-2-(2-fluorophenyl)prop-2-enenitrile depends on its specific application. For example, if used as a drug, it may interact